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Compound of Interest

Compound Name: 1,4-Dipropylbenzene

Cat. No.: B1593508

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1,4-Dipropylbenzene, with a focus on its molecular characteristics. The content
is tailored for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Quantitative Data Summary

The fundamental molecular properties of 1,4-Dipropylbenzene are summarized in the table
below, providing a clear reference for its chemical identity and characteristics.

Property Value Citations
Molecular Formula Ci2H1s [1112][3]
Molecular Weight 162.27 g/mol [1][3]14]
IUPAC Name 1,4-dipropylbenzene [11[2]
CAS Registry Number 4815-57-0 [11[3]

Molecular Structure

The structural representation of 1,4-Dipropylbenzene is crucial for understanding its chemical
behavior and interactions. Below is a diagram illustrating the molecular structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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